Cas no 19542-74-6 (L-Cysteine, N-acetyl-,sodium salt (1:1))

• Product Name: L-Cysteine, N-acetyl-,sodium salt (1:1)
• CAS No: 19542-74-6
• MF: C₅H₈NNaO₃S
• MW: 185.176691055298
• CID: 123633
• PubChem ID: 23678798
• Update Time: 2025-04-18

L-Cysteine, N-acetyl-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-acetyl-,sodium salt (1:1)
• sodium N-acetyl-L-cysteinate
• N-Acetyl-L-cysteine sodium salt
• Natrium-N-acetyl-L-cysteinat
• sodium N-acetyl-cysteinate
• sodium salt of N-acetylcysteine
• 63664-54-0
• D07554
• NRD80R06FB
• NS00082704
• SODIUM ACETYL CYSTEINATE
• UNII-NRD80R06FB
• Acetylcysteine sodium salt
• SCHEMBL2505571
• sodium N-acetylcysteinate
• sodium;(2R)-2-acetamido-3-sulfanylpropanoate
• ACETYLCYSTEINE SODIUM [MART.]
• CINNAMIDOPROPYLTRIMONIUM ACETYLCYSTEINATE
• KVXPBDQWIXGZEL-WCCKRBBISA-M
• Acetylcysteine sodium
• Acetylcysteine GNR
• EINECS 243-143-6
• Q27285019
• ACETYLCYSTEINE SODIUM [WHO-DD]
• L-CYSTEINE, N-ACETYL-, SODIUM SALT
• SODIUM ACETYL CYSTEINATE [INCI]
• 19542-74-6
• Acetylcysteine Sodium (TN)

• Inchi： 1S/C5H9NO3S.Na/c1-3(7)6-4(2-10)5(8)9;/h4,10H,2H2,1H3,(H,6,7)(H,8,9);/q;+1/p-1/t4-;/m0./s1
• InChI Key： KVXPBDQWIXGZEL-WCCKRBBISA-M
• SMILES： SC[C@@H](C(=O)[O-])NC(C)=O.[Na+]

Computed Properties

• Exact Mass: 185.01200
• Monoisotopic Mass: 185.01225857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 108.03000
• LogP: -1.43830